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Compound of Interest

Compound Name: Ikarisoside C

Cat. No.: B1252872

For Researchers, Scientists, and Drug Development Professionals

Note on Data Availability: Despite a comprehensive search of available scientific literature, a
complete and officially tabulated set of *H and 3C NMR spectroscopic data for Ikarisoside C
could not be located. The following application notes provide the chemical structure,
generalized experimental protocols for isolation and relevant biological assays, and diagrams
of pertinent signaling pathways, which are standard for the analysis of flavonol glycosides like
Ikarisoside C.

Chemical Structure of Ikarisoside C

Ikarisoside C is a flavonol glycoside that can be isolated from plants of the Epimedium genus.
Its structure consists of a kaempferol aglycone attached to two sugar moieties. The complex
structure gives rise to a correspondingly complex NMR spectrum.

Caption: Chemical Structure of Ikarisoside C.

Experimental Protocols
General Protocol for Isolation and Purification of
Flavonol Glycosides from Epimedium Species

This protocol describes a general method for the extraction and isolation of flavonol glycosides,
such as Ikarisoside C, from the dried aerial parts of Epimedium plants.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of
Ikarisoside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252872#ikarisoside-c-nmr-spectroscopy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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